Cas no 1935212-66-0 (4-(oxan-4-yl)-1H-pyrazole)

• Product Name: 4-(oxan-4-yl)-1H-pyrazole
• CAS No: 1935212-66-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6120575
• PubChem ID: 121273766
• Update Time: 2025-10-22

4-(oxan-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxan-4-yl)-1H-pyrazole
• 1H-Pyrazole, 4-(tetrahydro-2H-pyran-4-yl)-
• 4-tetrahydropyran-4-yl-1H-pyrazole
• SCHEMBL17675622
• EN300-1844046
• 1935212-66-0

• Inchi： 1S/C8H12N2O/c1-3-11-4-2-7(1)8-5-9-10-6-8/h5-7H,1-4H2,(H,9,10)
• InChI Key： DOJOEDSBEYPBHA-UHFFFAOYSA-N
• SMILES： N1C=C(C2CCOCC2)C=N1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 327.1±22.0 °C(Predicted)
• pka: 14.48±0.50(Predicted)

Additional information on 4-(oxan-4-yl)-1H-pyrazole

4-(Oxan-4-yl)-1H-pyrazole (CAS No. 1935212-66-0): A Versatile Heterocyclic Compound with Emerging Applications

The chemical compound 4-(oxan-4-yl)-1H-pyrazole (CAS No. 1935212-66-0) represents an intriguing heterocyclic structure that has been gaining attention in pharmaceutical and materials science research. This pyrazole derivative combines the unique properties of both pyrazole and tetrahydropyran (oxane) moieties, offering a promising scaffold for various applications. With the molecular formula C8H12N2O, this compound belongs to the class of nitrogen-oxygen heterocycles, which are increasingly important in modern chemistry.

Recent scientific literature reveals growing interest in 4-(oxan-4-yl)-1H-pyrazole derivatives due to their potential biological activities. Researchers have explored these compounds as potential kinase inhibitors and GPCR modulators, making them relevant to current drug discovery efforts targeting cancer and neurological disorders. The oxane-pyrazole hybrid structure provides an optimal balance of lipophilicity and hydrogen bonding capacity, which is crucial for drug-like properties.

From a synthetic chemistry perspective, 4-(oxan-4-yl)-1H-pyrazole synthesis typically involves the condensation of appropriate oxane-containing precursors with pyrazole-forming reagents. Modern approaches emphasize green chemistry principles, utilizing catalytic methods and minimizing hazardous byproducts—a response to the pharmaceutical industry's growing demand for sustainable synthetic routes. The compound's relatively simple structure yet complex reactivity makes it an interesting case study for heterocyclic chemistry mechanisms.

The physicochemical properties of 4-(oxan-4-yl)-1H-pyrazole contribute to its versatility. With moderate water solubility (enhanced in acidic or basic conditions due to its weakly basic pyrazole nitrogen) and good organic solvent compatibility, this compound serves as a valuable intermediate in multi-step syntheses. Its thermal stability (typically stable up to 200°C) allows for various processing conditions, while the oxane ring provides conformational flexibility important for molecular recognition processes.

In materials science, researchers are investigating 4-(oxan-4-yl)-1H-pyrazole-based polymers and coordination complexes. The compound's ability to act as a ligand for transition metals has led to novel materials with potential applications in catalysis and sensing. Recent studies highlight its use in constructing metal-organic frameworks (MOFs) with tunable porosity—a hot topic in materials research for gas storage and separation technologies.

The commercial availability of 4-(oxan-4-yl)-1H-pyrazole has increased significantly in recent years, reflecting growing demand from both academic and industrial researchers. Major chemical suppliers now offer this compound in various quantities, with purity levels typically exceeding 95%. Pricing trends show moderate costs compared to more complex heterocycles, making it accessible for widespread research applications. Current market analysis suggests steady growth in demand, particularly from the pharmaceutical intermediates sector.

Analytical characterization of 4-(oxan-4-yl)-1H-pyrazole typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy clearly distinguishes the oxane and pyrazole protons, while mass spectrometry confirms the molecular weight. High-performance liquid chromatography (HPLC) is commonly used for purity assessment, with retention time data becoming standardized across laboratories. These analytical protocols are crucial for quality control in both research and production settings.

Safety considerations for handling 4-(oxan-4-yl)-1H-pyrazole follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) is recommended. The compound should be stored in cool, dry conditions away from strong oxidizers. Material safety data sheets (MSDS) provided by suppliers contain detailed handling instructions—a reflection of the chemical industry's increased focus on occupational health and safety standards.

Future research directions for 4-(oxan-4-yl)-1H-pyrazole chemistry appear promising. Computational chemistry studies are exploring its conformational preferences and electronic properties to guide rational design of derivatives. Biotechnology applications may emerge as researchers investigate its potential as a pharmacophore in enzyme inhibition. The compound's role in supramolecular chemistry also warrants further investigation, particularly in host-guest systems and molecular recognition.

For researchers seeking 4-(oxan-4-yl)-1H-pyrazole suppliers, it's advisable to compare certificates of analysis from different vendors to ensure consistent quality. Many contract research organizations now include this compound in their screening libraries, reflecting its importance in medicinal chemistry exploration. Recent patent literature shows increasing claims involving 4-(oxan-4-yl)-1H-pyrazole derivatives, particularly in therapeutic areas like inflammation and metabolic disorders.

The environmental fate of 4-(oxan-4-yl)-1H-pyrazole has become a subject of investigation as part of the chemical industry's green chemistry initiatives. Preliminary biodegradability studies suggest moderate environmental persistence, prompting research into more sustainable derivatives. This aligns with current regulatory trends emphasizing benign by design approaches in chemical development—a response to growing environmental concerns worldwide.

In educational contexts, 4-(oxan-4-yl)-1H-pyrazole serves as an excellent example for teaching heterocyclic chemistry concepts. Its synthesis illustrates important principles of ring formation and functional group compatibility, while its structure demonstrates the interplay of aromatic and alicyclic systems. Several university laboratories have incorporated this compound into advanced organic chemistry curricula, preparing students for real-world research challenges.

Technological advancements in chemical synthesis continue to impact 4-(oxan-4-yl)-1H-pyrazole production. Flow chemistry approaches have demonstrated improved yields and reduced reaction times compared to traditional batch methods. Automated purification systems are being adapted for this compound, reflecting the broader trend toward laboratory automation in chemical research. These developments contribute to more efficient exploration of structure-activity relationships in derivative compounds.

The intellectual property landscape surrounding 4-(oxan-4-yl)-1H-pyrazole is evolving rapidly. While the parent compound itself is not patented, numerous proprietary derivatives appear in recent patent applications. This situation creates interesting opportunities for innovation while requiring careful freedom-to-operate analysis for commercial applications. Legal experts note that the compound sits at the intersection of established chemistry and novel applications—a space ripe for strategic patent positioning.

Looking ahead, 4-(oxan-4-yl)-1H-pyrazole research will likely benefit from interdisciplinary approaches. Combining insights from computational chemistry, synthetic methodology, and biological screening may unlock new applications for this versatile scaffold. As the scientific community continues to explore privileged structures in drug discovery and materials science, this compound's unique features position it as a valuable tool for innovation across multiple chemistry-driven fields.